Cas no 62516-78-3 (Benzenecarbothioamide, 4-methoxy-N-[4-(pentyloxy)phenyl]-)

• Product Name: Benzenecarbothioamide, 4-methoxy-N-[4-(pentyloxy)phenyl]-
• CAS No: 62516-78-3
• MF: C₁₉H₂₃NO₂S
• MW: 329.456423997879
• CID: 441936
• PubChem ID: 71385639
• Update Time: 2025-04-19

Benzenecarbothioamide, 4-methoxy-N-[4-(pentyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 4-methoxy-N-[4-(pentyloxy)phenyl]-
• 4-methoxy-N-(4-pentoxyphenyl)benzenecarbothioamide
• DTXSID50807864
• 62516-78-3
• 4-Methoxy-N-[4-(pentyloxy)phenyl]benzene-1-carbothioamide

• Inchi： 1S/C19H23NO2S/c1-3-4-5-14-22-18-12-8-16(9-13-18)20-19(23)15-6-10-17(21-2)11-7-15/h6-13H,3-5,14H2,1-2H3,(H,20,23)
• InChI Key： HFWNBEZBCSSMSS-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)OC)NC1C=CC(=CC=1)OCCCCC

Computed Properties

• Exact Mass: 329.14509
• Monoisotopic Mass: 329.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 30.49